Cas no 1005299-40-0 (N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide)

• Product Name: N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide
• CAS No: 1005299-40-0
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5508294
• Update Time: 2025-07-14

N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]acetamide
• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide

• Inchi： 1S/C22H26N2O3/c1-15(2)22(26)24-11-5-7-17-13-18(9-10-20(17)24)23-21(25)14-27-19-8-4-6-16(3)12-19/h4,6,8-10,12-13,15H,5,7,11,14H2,1-3H3,(H,23,25)
• InChI Key： DFUQVMVILJKNRV-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)COC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide

Professional Introduction to N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide (CAS No. 1005299-40-0)

N-[1-(4-fluorobenzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)]-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1005299-40-0, represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combining a tetrahydroquinoline core with a fluoro-substituted benzenesulfonyl group, make it an intriguing subject for researchers seeking novel therapeutic agents.

The chemical structure of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a 4-fluorobenzenesulfonyl moiety is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a molecule. This group is often associated with enhanced metabolic stability and improved binding affinity to biological targets. Additionally, the tetrahydroquinoline scaffold is known for its versatility in medicinal chemistry, often serving as a core structure in bioactive molecules targeting various disease pathways.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for kinases and other enzymes involved in cancer metabolism. The structural motif of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide bears resemblance to known kinase inhibitors, suggesting potential applications in this area. Specifically, the combination of the tetrahydroquinoline ring and the sulfonyl group may facilitate interactions with critical residues in enzyme active sites. This has prompted investigations into its inhibitory effects on various kinases, including those implicated in tumor growth and progression.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to modulate receptor binding and metabolic clearance. The 4-fluorobenzenesulfonyl group in N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide is expected to contribute to its binding affinity by enhancing hydrophobic interactions and reducing solubility in water. These properties are crucial for achieving optimal pharmacokinetic profiles in vivo. Furthermore, the methylbenzamide moiety may provide additional conformational flexibility, allowing the compound to adopt multiple binding orientations within biological targets.

The synthesis of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoro-substituent at the para position of the benzenesulfonyl group is particularly challenging due to competing side reactions. However, advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. Researchers have leveraged catalytic systems and protecting group strategies to achieve high yields while maintaining regioselectivity.

Evaluation of the biological activity of N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its inhibitory potential against several kinases relevant to cancer therapy. Notably, it has shown efficacy against tyrosine kinases such as EGFR and VEGFR, which are frequently overexpressed in tumors and contribute to uncontrolled cell proliferation. These findings align with emerging research trends that emphasize targeted inhibition as a strategy for improving cancer treatment outcomes.

The pharmacokinetic profile of this compound is another area of interest for researchers aiming to optimize its therapeutic potential. Initial pharmacokinetic studies indicate that N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide exhibits moderate solubility and favorable metabolic stability. These characteristics are essential for ensuring adequate bioavailability and prolonged circulation time within the body. Further investigations are underway to refine its pharmacokinetic properties through structural modifications aimed at enhancing absorption and reducing clearance rates.

The role of computational chemistry in drug discovery has been instrumental in guiding the design and optimization of molecules like N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-methylbenzamide. Molecular modeling techniques have allowed researchers to predict binding interactions with biological targets at an atomic level of detail. By simulating these interactions computationally before experimental validation， researchers can prioritize compounds with high predicted affinity， thereby streamlining the drug development process.

The future prospects for N-[1-(4-fluorobenzenesulfonyl-1， 2， 3， 4-tetrahydroquinolin-7-yi)] - 2 - methylbenzamide remain exciting， with ongoing studies exploring its potential applications beyond oncology。 Researcher are also investigating its interactions with other enzyme families， such as proteases and phosphodiesterases， which play critical roles in various physiological processes。 The versatility of this compound’s structure suggests that it could be modified further to develop derivatives with enhanced specificity or improved efficacy。

In conclusion， N-[1-(4-fluorobenzenesulfonyl-1， 2， 3， 4-tetrahydroquinolin - 7 - y i)] - 2 - methylbenzamide (CAS No.1005299 - 40 - 0) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features ， combined with promising preclinical results ， make it a valuable candidate for further development。 As research continues ， this compound holds great promise for contributing to novel therapeutic strategies across multiple disease areas。